Cas no 1803597-76-3 (1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride)

• Product Name: 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride
• CAS No: 1803597-76-3
• MF: C₁₅H₂₂ClN₃O
• MW: 295.807682514191
• CID: 5699682
• PubChem ID: 122198994
• Update Time: 2025-06-09

1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride
• 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-onehydrochloride
• EN300-194594
• 1803597-76-3

• Inchi： 1S/C15H21N3O.ClH/c1-11-9-12-10-13(18-7-5-16-6-8-18)3-4-14(12)17(2)15(11)19;/h3-4,10-11,16H,5-9H2,1-2H3;1H
• InChI Key： JRQPGZUUWNICGI-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(C)CC2C=C(C=CC=2N1C)N1CCNCC1

Computed Properties

• Exact Mass: 295.1451400g/mol
• Monoisotopic Mass: 295.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų

Additional information on 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride

Introduction to 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride (CAS No. 1803597-76-3)

1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1803597-76-3, has garnered attention due to its structural complexity and potential biological activities. The molecule features a tetrahydroquinoline core substituted with dimethyl and piperazine groups, which are common motifs in drug design aimed at modulating central nervous system (CNS) functions. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in preclinical and clinical studies.

The tetrahydroquinoline scaffold is well-documented for its role in various pharmacological applications. It is a heterocyclic compound that serves as a key structural component in numerous therapeutic agents, particularly those targeting neurological disorders. The presence of the piperazine moiety further enriches the pharmacophoric properties of this compound, as piperazine derivatives are known for their ability to interact with a wide range of biological targets, including neurotransmitter receptors and ion channels. This combination of structural features makes 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride a compelling subject for research in the development of novel therapeutics.

In recent years, there has been growing interest in exploring the potential of tetrahydroquinoline derivatives as scaffolds for drugs targeting CNS disorders. Studies have shown that these compounds can exhibit neuroprotective, antipsychotic, and anti-inflammatory properties. The specific substitution pattern in 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride may confer unique pharmacological effects that distinguish it from other members of this chemical class. Preliminary computational studies suggest that the molecule may interact with enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The hydrochloride form of this compound is particularly advantageous for pharmaceutical applications due to its improved stability and solubility compared to the free base form. This enhanced solubility is critical for drug formulation, as it allows for better absorption and distribution within the body. Additionally, the hydrochloride salt often exhibits higher bioavailability, which can lead to more effective therapeutic outcomes. These properties make 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride a valuable candidate for further development in drug discovery programs.

Current research in medicinal chemistry focuses on optimizing the pharmacokinetic and pharmacodynamic profiles of CNS-active compounds. The structural features of 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride align well with these objectives. The tetrahydroquinoline core provides a robust framework for further derivatization, allowing chemists to fine-tune the compound's biological activity while maintaining favorable pharmacokinetic properties. Recent advances in synthetic methodologies have enabled the efficient preparation of complex derivatives like this one, facilitating rapid screening and optimization.

One of the most exciting aspects of studying compounds like 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride is their potential to address unmet medical needs. CNS disorders pose significant challenges due to their complexity and the limited efficacy of existing treatments. Novel compounds with unique mechanisms of action are needed to improve patient outcomes. The combination of structural motifs known to interact with CNS targets makes this compound a promising candidate for further exploration. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models of neurological disorders.

The development of new drugs is a multi-step process that requires rigorous testing at various stages. From initial discovery to clinical trials, each step must be carefully conducted to ensure that the final product is both safe and effective. The investigation of 1,3-Dimethyl-6-(piperazin-1-yl)-1,2,3,4-tetrahydroquinolin-2-one hydrochloride fits into this broader context of drug development. Researchers are employing a range of techniques，including high-throughput screening、structure-based drug design、and molecular dynamics simulations，to gain insights into its mechanism of action and optimize its properties.

Collaborations between academic institutions、pharmaceutical companies、and regulatory agencies are essential for advancing drug discovery efforts like those involving 1，3-Dimethyl－6－(piperazi－n－1－yl)－1，2，3，4－tetrahyd roquinolin－2－one hydrochlor ide。 These partnerships facilitate the sharing of resources、knowledge、and expertise，which are crucial for translating laboratory findings into tangible therapeutic benefits for patients worldwide。The ongoing research in this area underscores the importance of continued investment in pharmaceutical innovation。